2-(6-Methyl[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)quinoline

• IUPAC Name: 6-methyl-5-quinolin-2-yl-[1,3]thiazolo[3,2-b][1,2,4]triazole
• InChI: InChI=1S/C14H10N4S/c1-9-13(19-14-15-8-16-18(9)14)12-7-6-10-4-2-3-5-11(10)17-12/h2-8H,1H3
• InChI Key: SKDWFBVXJABUFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=NC=NN12)C3=NC4=CC=CC=C4C=C3
• Molecular Formula: C14H10N4S
• Molecular Weight: 266.32 g/mol

Description

The compound “2-(6-Methyl[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)quinoline” is a heterocyclic compound. It has been studied for its potential anticancer properties.

Synthesis Analysis

The synthesis of such compounds often involves condensation reactions, annulation of a multiple bond or thiirane ring, and C–H functionalization of the thiazole moiety. A series of novel thiazolo-[3,2-b][1,2,4]triazole-6-ones with 5-aryl (heteryl)idene- and 5-aminomethylidene-moieties has been synthesized employing three-component and three-stage synthetic protocols.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a thiazolo[3,2-b][1,2,4]triazole core with a methyl group at the 6-position and a quinoline moiety at the 2-position. The structures of similar derivatives have been confirmed by 1H-NMR, 13C-NMR, 2D NMR, and LC-MS.

Mechanism of Action

Target of Action

Thiazole derivatives, which include this compound, have been found to interact with a variety of enzymes and receptors . They have shown diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives are known to manifest substituents around a core scaffold in defined three-dimensional (3d) representations, allowing them to make specific interactions with different target receptors . The aromaticity of the thiazole ring, characterized by the delocalization of a lone pair of π-electrons of the sulfur atom, allows the C-5 atom to undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution .

Biochemical Pathways

Thiazole derivatives have been found to exhibit a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties may influence the bioavailability of the compound.

Result of Action

Thiazole derivatives have been found to exhibit a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Action Environment

The solubility properties of thiazole derivatives may influence their action in different environments .